Cas no 2229432-25-9 (1-methyl-3-(nitromethyl)-1H-pyrrolo2,3-bpyridine)

• Product Name: 1-methyl-3-(nitromethyl)-1H-pyrrolo2,3-bpyridine
• CAS No: 2229432-25-9
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 6051109
• PubChem ID: 165612247
• Update Time: 2025-06-13

1-methyl-3-(nitromethyl)-1H-pyrrolo2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(nitromethyl)-1H-pyrrolo2,3-bpyridine
• 1-methyl-3-(nitromethyl)-1H-pyrrolo[2,3-b]pyridine
• EN300-1760026
• 2229432-25-9

• Inchi： 1S/C9H9N3O2/c1-11-5-7(6-12(13)14)8-3-2-4-10-9(8)11/h2-5H,6H2,1H3
• InChI Key： KYPJGWBIMZOMNP-UHFFFAOYSA-N
• SMILES： [O-][N+](CC1=CN(C)C2C1=CC=CN=2)=O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.6Ų

Additional information on 1-methyl-3-(nitromethyl)-1H-pyrrolo2,3-bpyridine

Comprehensive Overview of 1-methyl-3-(nitromethyl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 2229432-25-9)

The compound 1-methyl-3-(nitromethyl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 2229432-25-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With a molecular framework combining a pyrrolopyridine core and a nitromethyl functional group, this compound exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, where its scaffold mimics bioactive motifs found in many FDA-approved drugs.

In recent years, the demand for nitro-containing heterocycles like 1-methyl-3-(nitromethyl)-1H-pyrrolo[2,3-b]pyridine has surged, driven by their role in developing kinase inhibitors and antimicrobial agents. The nitromethyl group serves as a strategic handle for further derivatization, enabling the synthesis of amines, amides, or other functionalized derivatives. This adaptability aligns with the growing trend of fragment-based drug design, where modular building blocks accelerate the optimization of lead compounds. Notably, the pyrrolopyridine moiety is a privileged structure in medicinal chemistry, frequently appearing in compounds targeting neurological disorders and inflammatory diseases.

From a synthetic perspective, the preparation of CAS No. 2229432-25-9 often involves multi-step protocols, including palladium-catalyzed cross-coupling or condensation reactions. Advanced techniques like microwave-assisted synthesis have been explored to improve yields and reduce reaction times, reflecting the industry's shift toward green chemistry principles. Analytical characterization typically employs NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis, ensuring precise quality control for research applications.

The compound's stability under various pH conditions and solubility profiles in organic solvents like DMSO or methanol make it suitable for high-throughput screening assays. Its compatibility with automated synthesis platforms further enhances its utility in combinatorial chemistry, addressing the need for rapid library generation in early-stage drug discovery. As interest in AI-driven molecular design grows, datasets incorporating 1-methyl-3-(nitromethyl)-1H-pyrrolo[2,3-b]pyridine derivatives contribute to machine learning models predicting bioactivity and ADMET properties.

Beyond pharmaceuticals, this compound's nitro-aromatic characteristics have sparked exploration in materials science, particularly in designing organic semiconductors and photoactive materials. Its electron-withdrawing properties influence charge transport behavior, a critical factor in developing next-generation optoelectronic devices. Such interdisciplinary applications underscore its relevance in both academic and industrial settings.

In summary, 1-methyl-3-(nitromethyl)-1H-pyrrolo[2,3-b]pyridine represents a multifaceted chemical entity bridging drug development and advanced material innovation. Its synthetic accessibility and functional group diversity position it as a key player in addressing contemporary challenges in precision medicine and sustainable technology. Ongoing research continues to uncover novel applications, solidifying its importance in modern chemical sciences.